Cas no 508233-82-7 (Vortioxetine Impurity 3)

Vortioxetine Impurity 3 structure
Vortioxetine Impurity 3 structure
Product Name:Vortioxetine Impurity 3
CAS No:508233-82-7
MF:C17H20N2S
MW:284.419102668762
CID:3029059
PubChem ID:9814387
Update Time:2025-04-21

Vortioxetine Impurity 3 Chemical and Physical Properties

Names and Identifiers

    • Vortioxetine Impurity 3
    • 1-(2-(p-Tolylthio)phenyl)piperazine
    • 508233-82-7
    • CHEMBL2220208
    • BDBM50400880
    • SCHEMBL546684
    • CHEMBL2205045
    • Inchi: 1S/C17H20N2S/c1-14-6-8-15(9-7-14)20-17-5-3-2-4-16(17)19-12-10-18-11-13-19/h2-9,18H,10-13H2,1H3
    • InChI Key: HAMAPMMCMQNNBY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1=CC=CC=C1N1CCNCC1

Computed Properties

  • Exact Mass: 284.13471982Da
  • Monoisotopic Mass: 284.13471982Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.6Ų
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